Cas no 67-73-2 (Fluocinolone Acetonide)

• Product Name: Fluocinolone Acetonide
• CAS No: 67-73-2
• MF: C₂₄H₃₀F₂O₆
• MW: 452.488214969635
• MDL: MFCD00010525
• CID: 33872
• PubChem ID: 329749865
• Update Time: 2025-10-24

Fluocinolone Acetonide Chemical and Physical Properties

Names and Identifiers

• Fluocinolone Acetonide
• Ethyl O-mesitylsulfonylacetohydroxamate
• Fluocinoloe Acetonide
• Fluocinolone (Acetonide)
• 6α,9α-Difluoro-11β,16α,17α,21-tetrahydroxy-1,4-pregnadiene-3,20-dione
• Fluocinonide
• 6a,9a-Fifluoro-16a,17a-isopropylidenedioxy-1,4-pregnadiene-3,20-dione
• Fluocinolone
• Synalar
• Flucinar
• Synandone
• Synemol
• Synamol
• Fluonid
• Jellin
• Coriphate
• Synandrone
• Flupollon
• Percutina
• Fluovitif
• Tefunote
• Synotic
• Sinalar
• Radiocin
• Omniderm
• Dermalar
• Localyn
• Synsac
• Fluotrex
• Synalar-HP
• Retisert
• Fluocet
• Localyn Syntex
• Derma-smoothe/fs
• Cortiplastol
• Prodermin
• Fluocinolonacetonidum
• Flucort
• Fluocinolone 16,17-acetonide
• Iluvien
• Capex
• Neo-Synalar
• Fs Shampoo
• Fluocinoloni acetonidum
• Acetonide de fluocinolone
• Fluocinolone acetonide [DCIT]
• Dermatin (steroid)
• 6alpha
• UNII-0CD5FD6S2M
• CAS-67-73-2
• Tox21_110869_1
• HMS2090I14
• Fluocinolone acetonide [USAN:INN:JAN]
• FEBLZLNTKCEFIT-VSXGLTOVSA-N
• F0657
• FLUOCINOLONE ACETONIDE COMPONENT OF ILUVIEN
• FLUOCINOLONE ACETONIDE [INN]
• Fluocinolone acetonide, European Pharmacopoeia (EP) Reference Standard
• EINECS 200-668-5
• Fluocinolone acetonide [USAN:USP:INN:JAN]
• FLUOCINOLONE ACETONIDE [GREEN BOOK]
• RS-1401 AT
• Fluocinolone acetonide; 6?,9-Difluoro-11?,21-dihydroxy-16?,17-(1-methylethylidenedioxy)pregna-1,4-diene-3,20-dione
• YUTIQ
• Fluocinolide (acetate)
• SR-01000000109
• NCGC00255654-01
• ydroxyprednisolone 16,17-acetonide
• FLUOCINOLONE ACETONIDE [HSDB]
• Tox21_302364
• SR-01000000109-2
• SMR000058329
• CCG-221165
• Fluocinolone acetonide (JP17/USP/INN)
• D01825
• WLN: T F5 E5 B666 GO IO RV AHTTTT&J A BF CQ E FVIQ H H OF -A&BHO -B&ACEF
• Pregna-1,4-diene-3,20-dione, 6alpha,9-difluoro-11beta,16alpha,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone (8CI)
• CHEBI:31623
• 67-73-2
• FLUOCINOLONE ACETONIDE COMPONENT OF NEO-SYNALAR
• Opera_ID_1295
• Fluocinolone acetonide intravitreal implant
• 6.Alpha.,9-Difluoro
• Pregna-1,20-dione, 6,9-difluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)-, (6.alpha.,11.beta.,16.alpha.)-
• Acetonida de fluocinolona
• 6alpha,9-Difluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione, cyclic 16,17-acetal with acetone
• FLUOCINOLONE ACETONIDE COMPONENT OF OTOVEL
• Dermatin
• 6.alpha.,9.alpha.-Difluoro-16.alpha.-hydroxyprednisolone 16,17-acetonide
• NSC-92339
• FLUOCINOLONE ACETONIDE [USP IMPURITY]
• Fluocinolone acetonide (Flucort-N)
• NEO-SYNALAR COMPONENT FLUOCINOLONE ACETONIDE
• FLUOCINOLONE ACETONIDE [JAN]
• 6.alpha.,16.alpha.,17,21-tetrahydroxypregna-1,4-diene-3,20-dione, cyclic 16,17-acetal with acetone
• Fluortriamcinolone Acetonide
• (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS,12S)-4b,12-difluoro-6b-glycoloyl-5-hydroxy-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• DTXSID0040674
• (6alpha,11beta,16alpha)-6,9-Difluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• FLUOCINOLONE ACETONIDE [USP MONOGRAPH]
• FLUOCINOLONE ACETONIDE [ORANGE BOOK]
• difluoro-hydroxy-(2-hydroxyacetyl)-tetramethyl-[?]one
• AS-13690
• HSDB 3083
• NC00562
• Fluocinolone acetonide for system suitability
• FLUOCINOLONE ACETONIDE [USP-RS]
• D02QJH
• AC1069
• Retisert (TN)
• Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,21-dihydroxy-16,17-((1-methylethylidene)bis(oxy))-, (6alpha,11beta,16alpha)-
• FLUOCINOLONE ACETONIDE [MI]
• Acetonide de fluocinolone [INN-French]
• HMS2230D13
• FLUOCINOLONE ACETONIDE [MART.]
• 6alpha,9alpha-Difluoro-16alpha-hydroxyprednisolone 16,17-acetonide
• Fluocinoloni acetonidum [INN-Latin]
• NSC 92339
• 0CD5FD6S2M
• DB00591
• MFCD00010525
• 6.alpha.,17-acetonide
• (6a,11b,16a)-6,9-Difluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione
• Pregna-1,20-dione, 6,9-difluoro-11,12-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (6.alpha.,11.beta.,16.alpha.)-
• Fluocinolone acetonide, United States Pharmacopeia (USP) Reference Standard
• Fluocinoloneacetonide
• AKOS015963144
• Fluocinolone acetonide for system suitability, European Pharmacopoeia (EP) Reference Standard
• C24H30F2O6
• Fluocinolone acetonide (JP15/USP/INN)
• Q924467
• EN300-7410632
• LS-118443
• CCRIS 3250
• HMS3259G12
• Fluocet (TN)
• Pregna-1,4-diene-3,20-dione, 6alpha,9-difluoro-11beta,16alpha,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone
• 6.alpha.,9-Difluoro-11.beta.,16.alpha.,17,21-tetrahydroxypregna-1,4-diene-3,20-dione, cyclic 16,17-acetal with acetone
• 6.Alpha., 9.alpha.-Difluoro-16.alpha.-h
• Fluocinolone Acetonide (anti-inflammatory)
• Oto-synalar
• AB00383017_11
• CHEMBL989
• s2470
• NCGC00021301-04
• fluocinolone-acetonide
• DTXCID8020674
• Pregna-1,20-dione, 6,9-difluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (6.alpha.,11.beta.,16.alpha.)-
• BF176452
• Pregna-1,4-diene-3,20-dione, 6.alpha.,9-difluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone
• (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS,12S)-4b,12-difluoro-5-hydroxy-6b-(hydroxyacetyl)-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• ILUVIEN COMPONENT FLUOCINOLONE ACETONIDE
• MLS000028545
• (6alpha,9alpha,11beta,16beta)-6,9-Difluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• Flucort-N
• BRD-K94353609-001-21-6
• acetonido de fluocinolona
• FLUOCINOLONE ACETONIDE [WHO-DD]
• TRI-LUMA COMPONENT FLUOCINOLONE ACETONIDE
• Fluocinolone acetonide - BP
• Dermotic
• Pregna-1,20-dione, 6.alpha.,9-difluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-, cyclic 16,17-acetal with acetone
• A853087
• AC-429
• Medidur
• OTOVEL COMPONENT FLUOCINOLONE ACETONIDE
• NSC92339
• Flucinolone acetonide
• HY-B0415
• Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,12-dihydroxy-16,17-((1-methylethylidene)bis(oxy))-, (6-alpha,11-beta,16-alpha)-
• component of Neo-Synalar
• Fluocinolone acetonide for peak identification, European Pharmacopoeia (EP) Reference Standard
• 4b,12-Difluoro-6b-glycoloyl-5-hydroxy-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• Flucort-N (TN)
• RS 1401AT
• FLUOCINOLONE ACETONIDE [USAN]
• Fluocinolone Acetonide, Pharmaceutical Secondary Standard; Certified Reference Material
• Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (6.alpha.,11.beta.,16.alpha.)-
• Fluocinolonacetonid
• flucinolone
• NCI60_042042
• 6alpha,9alpha-Difluoro-11beta,16alpha,17alpha,21-tetrahydroxy-1,4-pregnadiene-3,20-dione 16,17-Acetonide
• 6a,9a-difluoro-16a-hydroxyprednisolone 16,17-acetonide
• FLUOCINOLONE ACETONIDE COMPONENT OF TRI-LUMA
• (2S,6aS,6bR,7S,8aS,8bS,11aR,12aS,12bS)-2,6b-difluoro-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a,10,10-tetramethyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one
• 6alpha,9alpha-Difluoro-11beta,16alpha,17alpha,21-tetrahydroxy-1,4-pregnadiene-3,20-dione
• Tox21_110869
• GTPL7077
• AB00383017-10
• Fluzon [Steroid]
• Fluocinolone acetonide, analytical standard
• OTOVEL COMPONENT OF FLUOCINOLONE ACETONIDE
• MLS001076276
• FLUOCINOLONE ACETONIDE [EP MONOGRAPH]
• Acetonida de fluocinolona [INN-Spanish]
• FLUOCINOLONE ACETONIDE [VANDF]
• NCGC00021301-06
• PREGNA-1,4-DIENE-3,20-DIONE, 6,9-DIFLUORO-11,21-DIHYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• 6alpha-Fluorotriamcinolone acetonide
• (1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.0^{2,9}.0^{4,8}.0^{13,18}]icosa-14,17-dien-16-one
• Synalar (TN)
• 6-alpha,9-alpha-Difluoro-16-alpha-hydroxyprednisolone 16,17-acetonide
• 6.alpha.-Fluorotriamcinolone acetonide
• HMS3715J11
• W-104704
• SCHEMBL4795
• 6.alpha., 9.alpha.-Difluoro-16.alpha.-hydroxyprednisolone 16,17-acetonide
• Acetonide, Fluocinolone
• Fluocinolone Acetonide Topical
• Acetonide de fluocinolone (INN-French)
• Synalar Solution Veterinary
• Synalar Cream Veterinary
• Fluocinolone acetonide (USAN:USP:INN:JAN)
• S01BA15
• Fluocinolone Acetonide Oil, 0.01% (Ear Drops)
• 6alpha,9-Difluoro-11beta,21-dihydroxy-16alpha,17-(1-methylethylidenedioxy)pregna-1,4-diene-3,20-dione
• Fluzon
• Fluocinolone Acetonide 0.01%
• (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS,12S)-4b,12-difluoro-6b-glycoloyl-5-hydroxy-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho(2',1':4,5)indeno(1,2-d)(1,3)dioxol-2-one
• Fluocinolon acetonid
• fluocinolone (alcohol)
• S02BA08
• C05AA10
• D07AC04
• XILAPAK
• Acetonide, Fluortriamcinolone
• FLUOCINONIDE ACETONIDE
• FLUOCINOLONE ACETONIDE (USP MONOGRAPH)
• FLUOCINOLONE ACETONIDE (USP-RS)
• FLUOCINOLONE ACETONIDE (MART.)
• Fluzon (Steroid)
• Acetonida de fluocinolona (INN-Spanish)
• Synalar Ts
• FLUOCINOLONE ACETONIDE (USP IMPURITY)
• NS00008944
• Flac Otic Oil
• FLAC
• Fluocinolone Acetonide Topical Solution USP, 0.01%
• Fluocinoloni acetonidum (INN-Latin)
• (6alpha,11beta,16alpha)-6,9-Difluoro-11,21-dihydroxy-16,17-((1-methylethylidene)bis(oxy))pregna-1,4-diene-3,20-dione
• FLUOCINOLONE ACETONIDE (EP MONOGRAPH)
• Fluocinolone AcetonideOil
• (1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• Fluocinolone acetonide; 6a,9-Difluoro-11ss,21-dihydroxy-16a,17-(1-methylethylidenedioxy)pregna-1,4-diene-3,20-dione
• Fluocinolone (Acetonide) (Standard)
• FF15770
• 200-668-5
• 6?-Fluorotriamcinolone acetonide
• HY-B0415R

• MDL： MFCD00010525
• Inchi： 1S/C24H30F2O6/c1-20(2)31-19-9-13-14-8-16(25)15-7-12(28)5-6-21(15,3)23(14,26)17(29)10-22(13,4)24(19,32-20)18(30)11-27/h5-7,13-14,16-17,19,27,29H,8-11H2,1-4H3/t13-,14-,16-,17-,19+,21-,22-,23-,24+/m0/s1
• InChI Key： FEBLZLNTKCEFIT-VSXGLTOVSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C

Computed Properties

• Exact Mass: 452.20100
• Monoisotopic Mass: 452.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: White or nearly white crystalline powder, odorless
• Density: 1.1826 (estimate)
• Melting Point: 267-269 °C (lit.)
• Boiling Point: 578.5°C at 760 mmHg
• Flash Point: 304
• Refractive Index: 103 ° (C=1, MeOH)
• Water Partition Coefficient: Soluble in water (partly), DMSO, alcohol, chloroform and methanol.
• PSA: 93.06000
• LogP: 2.36680
• Merck: 14,4150
• Specific Rotation: D +95° (chloroform)
• Solubility: Insoluble in water, easily soluble in acetone, soluble in ethanol and chloroform, slightly soluble in diethyl ether

Fluocinolone Acetonide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38;R40
• Safety Instruction： S26-S36-S22
• RTECS：TU3830000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22; R36/37/38; R40
• Safety Term：S22;S26;S36

Additional information on Fluocinolone Acetonide

Fluocinolone Acetonide (CAS No. 67-73-2): A Comprehensive Overview of Its Applications and Recent Research Findings

Fluocinolone Acetonide, with the chemical formula C₂₃H₃₁FO₆, is a synthetic corticosteroid derivative widely recognized for its potent anti-inflammatory and immunosuppressive properties. This compound, identified by its unique CAS No. 67-73-2, has garnered significant attention in the field of pharmaceuticals due to its extensive therapeutic applications. As a long-acting glucocorticoid, it is particularly valued for its ability to provide sustained relief in various inflammatory and autoimmune conditions.

The mechanism of action of Fluocinolone Acetonide revolves around its ability to bind to glucocorticoid receptors, thereby modulating gene expression and inhibiting the production of pro-inflammatory cytokines. This interaction not only reduces inflammation but also suppresses immune responses, making it an effective treatment for a range of conditions where excessive immune activity is detrimental. The compound's lipophilicity allows it to be incorporated into lipid matrices, which enhances its bioavailability and prolongs its duration of action, often necessitating administration at intervals ranging from weeks to months.

In recent years, research into the applications of Fluocinolone Acetonide has expanded beyond traditional uses such as topical creams for skin disorders and intra-articular injections for joint inflammation. Emerging studies have explored its potential in treating more complex conditions like chronic autoimmune diseases and even certain types of cancer. For instance, a groundbreaking study published in the journal *Nature Immunology* highlighted the compound's ability to modulate T-cell differentiation, suggesting its potential in treating severe cases of rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic profile of Fluocinolone Acetonide is another area of active investigation. Its slow release from formulations such as pellets or implants allows for prolonged therapeutic effects, reducing the frequency of administration and improving patient compliance. This characteristic has made it particularly useful in conditions requiring long-term management, such as hidradenitis suppurativa and other chronic inflammatory dermatoses. Furthermore, recent advancements in drug delivery systems have led to the development of novel formulations that enhance the targeted delivery of Fluocinolone Acetonide, further optimizing its therapeutic efficacy.

The safety profile of Fluocinolone Acetonide, while generally favorable when used as directed, remains a subject of ongoing research. Long-term use has been associated with potential side effects such as local skin atrophy, hypertrichosis, and systemic effects like adrenal suppression when used systemically. However, these risks are mitigated by careful dosing and monitoring under medical supervision. Newer studies are focusing on minimizing these side effects through improved formulation techniques and combination therapies that may enhance efficacy while reducing adverse reactions.

In conclusion, Fluocinolone Acetonide, identified by its CAS No. 67-73-2, represents a cornerstone in modern therapeutic strategies for managing inflammatory and autoimmune conditions. Its unique pharmacological properties, combined with recent advancements in drug delivery systems and insights into its mechanism of action, position it as a promising candidate for future treatments. As research continues to uncover new applications and refine existing formulations, the role of this compound in addressing complex medical challenges is poised to expand further.